1-[Benzyl(methyl)amino]propan-2-yl (4-chlorophenoxy)acetate

• Molecular Formula: C19H22ClNO3
• Molecular Weight: 347.8 g/mol
• IUPAC Name: 1-[benzyl(methyl)amino]propan-2-yl 2-(4-chlorophenoxy)acetate
• InChI: InChI=1S/C19H22ClNO3/c1-15(12-21(2)13-16-6-4-3-5-7-16)24-19(22)14-23-18-10-8-17(20)9-11-18/h3-11,15H,12-14H2,1-2H3
• InChI Key: YVMDZKMRJDHKOM-UHFFFAOYSA-N
• SMILES: CC(CN(C)CC1=CC=CC=C1)OC(=O)COC2=CC=C(C=C2)Cl

Description

1-[Benzyl(methyl)amino]propan-2-yl (4-chlorophenoxy)acetate, also known as BAMCPA, is a chemical compound that has been widely studied for its potential use in scientific research. BAMCPA belongs to the class of compounds known as selective androgen receptor modulators (SARMs), which are being investigated for their ability to selectively target androgen receptors in the body.

Mechanism of Action

1-[Benzyl(methyl)amino]propan-2-yl (4-chlorophenoxy)acetate works by binding to androgen receptors in the body, which can result in a variety of physiological and biochemical effects. These effects can include increased muscle mass and strength, improved bone density, and enhanced athletic performance.
Biochemical and Physiological Effects:
Studies have shown that 1-[Benzyl(methyl)amino]propan-2-yl (4-chlorophenoxy)acetate can have a number of biochemical and physiological effects on the body. For example, it has been shown to increase muscle mass and strength in animal models, and to improve bone density in rats. Additionally, 1-[Benzyl(methyl)amino]propan-2-yl (4-chlorophenoxy)acetate has been shown to have a positive effect on insulin sensitivity, which could make it a potential treatment for metabolic disorders such as diabetes.

Advantages and Limitations for Lab Experiments

One advantage of 1-[Benzyl(methyl)amino]propan-2-yl (4-chlorophenoxy)acetate is its high selectivity for androgen receptors, which means that it can target these receptors without affecting other receptors in the body. This can make it a useful tool for studying the effects of androgen receptor modulation on various physiological processes. However, one limitation of 1-[Benzyl(methyl)amino]propan-2-yl (4-chlorophenoxy)acetate is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are many potential future directions for research on 1-[Benzyl(methyl)amino]propan-2-yl (4-chlorophenoxy)acetate and other SARMs. For example, researchers could investigate the potential therapeutic uses of these compounds, such as in the treatment of muscle wasting disorders or metabolic diseases. Additionally, further research could be done to better understand the molecular mechanisms underlying the effects of 1-[Benzyl(methyl)amino]propan-2-yl (4-chlorophenoxy)acetate on the body, and to develop more potent and selective SARMs for use in scientific research.

Synthesis Methods

1-[Benzyl(methyl)amino]propan-2-yl (4-chlorophenoxy)acetate can be synthesized using a variety of methods, including the reaction of 4-chlorophenoxyacetic acid with benzylamine and methylamine in the presence of a suitable catalyst. Other methods involve the use of different reagents and solvents, but all result in the formation of the desired compound.

Scientific Research Applications

1-[Benzyl(methyl)amino]propan-2-yl (4-chlorophenoxy)acetate has been studied extensively for its potential use in scientific research, particularly in the field of androgen receptor modulation. Studies have shown that 1-[Benzyl(methyl)amino]propan-2-yl (4-chlorophenoxy)acetate has a high affinity for androgen receptors, and can selectively target these receptors in a variety of tissues.